(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(2-methylphenyl)am ino]acetyl]sulfanyl-1,3,4-thi
(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(2-methylphenyl)am ino]acetyl]sulfanyl-1,3,4-thi
Brand Name:
Vulcanchem
CAS No.:
127227-38-7
VCID:
VC0145102
InChI:
InChI=1S/C24H20N6O2S2/c1-14-7-3-5-9-18(14)26-13-21(31)33-24-29-28-23(34-24)30-15(2)27-20(22(30)32)11-16-12-25-19-10-6-4-8-17(16)19/h3-12,25-26H,13H2,1-2H3
SMILES:
CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C
Molecular Formula:
C24H20N6O2S2
Molecular Weight:
488.6 g/mol
(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(2-methylphenyl)am ino]acetyl]sulfanyl-1,3,4-thi
CAS No.: 127227-38-7
Main Products
VCID: VC0145102
Molecular Formula: C24H20N6O2S2
Molecular Weight: 488.6 g/mol
![(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(2-methylphenyl)am ino]acetyl]sulfanyl-1,3,4-thi - 127227-38-7](/images/no_structure.jpg)
| CAS No. | 127227-38-7 |
|---|---|
| Product Name | (5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(2-methylphenyl)am ino]acetyl]sulfanyl-1,3,4-thi |
| Molecular Formula | C24H20N6O2S2 |
| Molecular Weight | 488.6 g/mol |
| IUPAC Name | S-[5-[4-(1H-indol-3-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(2-methylanilino)ethanethioate |
| Standard InChI | InChI=1S/C24H20N6O2S2/c1-14-7-3-5-9-18(14)26-13-21(31)33-24-29-28-23(34-24)30-15(2)27-20(22(30)32)11-16-12-25-19-10-6-4-8-17(16)19/h3-12,25-26H,13H2,1-2H3 |
| Standard InChIKey | DUZLRSBBOSSRBY-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C |
| SMILES | CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C |
| Canonical SMILES | CC1=CC=CC=C1NCC(=O)SC2=NN=C(S2)N3C(=NC(=CC4=CNC5=CC=CC=C54)C3=O)C |
| Synonyms | (5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(2-methylphenyl)am ino]acetyl]sulfanyl-1,3,4-thiadiazol-2-yl]imidazol-4-one |
| PubChem Compound | 5748097 |
| Last Modified | Nov 09 2021 |
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